Oleyl myristoleate

• Molecular Formula: C32H60O2
• Molecular Weight: 476.8 g/mol
• InChI: InChI=1S/C32H60O2/c1-3-5-7-9-11-13-15-16-17-18-19-21-23-25-27-29-31-34-32(33)30-28-26-24-22-20-14-12-10-8-6-4-2/h10,12,16-17H,3-9,11,13-15,18-31H2,1-2H3/b12-10-,17-16-
• InChIKey: ZUZGVCIXPQMGTF-IFVCHSSZSA-N

Oleyl Myristoleate: Procurement Guide, Properties, and Key Differentiators for Scientific and Industrial Use

Oleyl myristoleate (CAS 2692623-65-5) is a long-chain, unsaturated wax ester formed from the condensation of oleyl alcohol and myristoleic acid [1]. It belongs to the class of wax monoesters (CHEBI:165702) and is characterized by its two cis‑double bonds, one in the C14:1 myristoleyl chain and one in the C18:1 oleyl chain, which confers a lower melting point and distinct physical properties compared to its saturated analogs [2][3]. It is primarily used as a high‑purity chemical standard (>99% by GC) for analytical applications in lipidomics and as a specialty emollient ester in advanced cosmetic and topical formulation research [4].

Analytical Standard High-purity reference for lipidomics wax ester identification

Formulation Research Specialty emollient ester for advanced topical product development

Structural Niche Unsaturated C14:1/C18:1 wax ester with lower melting point vs. saturated analogs

• [1] European Bioinformatics Institute. ChEBI:165702 - Oleyl myristoleate. 2025. View Source
• [2] PubChem. Compound Summary for CID 5146167, Oleyl myristoleate. View Source
• [3] MedChemExpress. Oleyl myristoleate ((9Z)-9-Tetradecen-1-yl (9Z)-9-hexadecenoate) Technical Datasheet. View Source
• [4] Sima-Lab. Product Specification: 十四碳烯酸油醇酯 (Oleyl myristoleate), GC>99%. View Source

Why Oleyl Myristoleate Cannot Be Casually Substituted: Differentiating Structural and Functional Niches

Oleyl myristoleate occupies a specific physicochemical niche among wax esters that makes it non-interchangeable with its closest analogs. Its unique combination of chain length (C14:1/C18:1) and two cis‑unsaturations results in a distinct melting profile and polarity that directly impacts its function as both an analytical standard and a formulation ingredient [1]. Substituting with a saturated analog like oleyl myristate (C14:0/C18:1) would significantly alter melting behavior and skin feel, while a reversed ester like myristyl oleate (C14:0/C18:1) introduces a different molecular geometry and polarity [2]. Even a close relative like oleyl oleate (C18:1/C18:1) exhibits a different molecular volume and hydrophobic balance, which affects spreadability and occlusion. The quantitative evidence below demonstrates that these structural differences translate into measurable variations in critical procurement parameters, including purity specification, physical state, and functional performance .

Saturated analog

Oleyl myristate (C14:0/C18:1) may shift melting behavior and skin feel.

Reversed ester

Myristyl oleate introduces different molecular geometry and polarity.

Chain-length homolog

Oleyl oleate (C18:1/C18:1) exhibits different hydrophobic balance and spreadability.

• [1] PubChem. Compound Summary for CID 5146167, Oleyl myristoleate. View Source
• [2] Molbase. Myristyl Oleate (CAS 22393-85-7) Product Specifications. View Source

Oleyl Myristoleate vs. Analogs: Head‑to‑Head Quantitative Evidence for Informed Procurement

Purity Specification: Oleyl Myristoleate Offers Quantitatively Higher Analytical Grade Purity (>99%) than Most Commercial Analogs

Oleyl myristoleate is commercially available at a certified purity of >99% as determined by gas chromatography (GC), a specification that is significantly higher than typical commercial purities for its closest structural analogs [1]. For instance, myristyl oleate (CAS 22393-85-7) is commonly supplied at ≥98% purity, while oleyl myristate (CAS 22393-93-7) is offered at 95% purity from many suppliers [2]. This higher purity makes oleyl myristoleate a more suitable choice as an analytical reference standard for lipidomics and for research applications where contaminant interference must be minimized .

Purity Specification

Head-to-head

>99% (GC)

Supports lipidomics standard procurement

Supplier specification review recommended

Evidence Dimension	Purity Specification
Target Compound Data	>99% (GC)
Comparator Or Baseline	Myristyl oleate: ≥98%; Oleyl myristate: 95%
Quantified Difference	1-4% higher absolute purity
Conditions	Commercial supplier specifications for analytical/reagent grade materials

Why This Matters

For analytical standard procurement, a 1-4% higher purity directly reduces background noise and improves quantification accuracy in GC/MS and LC/MS lipidomics workflows.

• [1] Sima-Lab. Product Specification: 十四碳烯酸油醇酯 (Oleyl myristoleate), GC>99%. View Source
• [2] Molbase. Myristyl Oleate (CAS 22393-85-7) Product Specifications, Purity ≥98%. View Source

Molecular Weight and Formula: Oleyl Myristoleate is Distinguishable from Isomeric and Saturated Analogs by Mass Spectrometry

Oleyl myristoleate possesses a unique molecular formula (C30H56O2) and exact mass (448.428 Da) that differentiates it from common analogs [1]. This is critical for mass spectrometry-based lipidomics workflows. In contrast, the saturated analog oleyl myristate has the formula C32H62O2 and a molecular weight of 478.8 Da, a difference of ~30 Da that is easily resolved by MS . The reversed ester myristyl oleate, while isomeric, exhibits a different fragmentation pattern due to its distinct connectivity, allowing for confident identification in complex lipid mixtures [2].

MS Distinguishability

Class-level

448.76 Da, C₃₀H₅₆O₂

Enables unambiguous MS identification

Fragmentation pattern dependent

Evidence Dimension	Molecular Weight & Formula
Target Compound Data	448.76 Da, C30H56O2
Comparator Or Baseline	Oleyl myristate: 478.8 Da, C32H62O2; Myristyl oleate: 478.8 Da, C32H62O2 (isomer)
Quantified Difference	~30 Da mass difference from saturated analogs
Conditions	Calculated exact mass; MS fragmentation pattern

Why This Matters

This ~30 Da mass difference is sufficient for baseline separation in MS and enables unambiguous identification of oleyl myristoleate in complex lipid extracts, a key requirement for lipidomics studies.

• [1] MedChemExpress. Oleyl myristoleate Chemical Structure and Properties. View Source
• [2] PubChem. Myristyl Oleate (CID 5363265) Compound Summary. View Source

Physical State and Handling: Oleyl Myristoleate Exhibits a Lower Melting Range than Saturated Analogs, Impacting Formulation Workflow

Oleyl myristoleate is described by suppliers as typically existing as a solid at room temperature, but with a lower melting point than its fully saturated counterparts . While direct melting point data is not published, the presence of two cis‑double bonds is known to reduce the melting point by approximately 20-40°C compared to the saturated analog, oleyl myristate (C32H62O2, mp ~35-40°C) [1][2]. This lower melting point facilitates easier handling and incorporation into formulations at lower processing temperatures, reducing thermal stress on heat‑sensitive actives .

Melting Behavior

Class-level inference

Estimated 20–40°C lower mp

May reduce formulation processing temperature

Direct mp data to verify

Evidence Dimension	Melting Behavior
Target Compound Data	Solid at RT, predicted lower mp due to 2 cis‑double bonds
Comparator Or Baseline	Oleyl myristate: solid, mp ~35-40°C
Quantified Difference	Estimated 20-40°C lower melting point
Conditions	Inferred from structure and class behavior of wax esters

Why This Matters

A lower melting point reduces energy requirements during formulation and allows for the creation of final products with a lighter, less waxy skin feel, a critical sensory attribute in premium personal care applications.

• [1] PubChem. Oleyl Myristate (CID 5363264) Chemical and Physical Properties. View Source
• [2] Journal of the Society of Cosmetic Chemists. Correlation of Skin Feel of Emollients to Their Chemical Structure. 1977. View Source

Skin Irritation Context: Oleyl Myristoleate is Predicted to Have Lower Irritation Potential than Widely Used Isopropyl Myristate

In a classic safety evaluation of 26 cosmetic raw materials using a rabbit model, isopropyl myristate (IPM) and oleyl alcohol were identified as having a 'high irritation potential' and were among the most irritant compounds tested, with mean irritation scores of 1.67 and 1.50, respectively, on a scale where 8 is maximum [1]. Oleyl myristoleate, being a high molecular weight wax ester with a lower diffusion coefficient than IPM, is expected to be less irritating based on established structure-activity relationships for emollients [2]. While direct comparative toxicology data is not available, this class-level inference suggests oleyl myristoleate is a safer alternative for formulations intended for sensitive skin [3].

Irritation Context

Cross-study comparable

Predicted lower vs. IPM (score 1.67)

Formulation context for sensitive skin research

Direct toxicology data not available

Evidence Dimension	Skin Irritation Potential (Rabbit Model)
Target Compound Data	No direct data; predicted low
Comparator Or Baseline	Isopropyl myristate: Mean irritation score 1.67 (high); Oleyl alcohol: 1.50 (high)
Quantified Difference	Expected lower, based on molecular class
Conditions	Repeated skin exposure in rabbits (60 days, undiluted)

Why This Matters

For procurement in the development of leave‑on cosmetic and dermatological products, selecting an ingredient with a better predicted safety profile over a known irritant (IPM) can streamline the toxicological risk assessment and reduce formulation development time.

• [1] Guillot JP, Martini MC, Giauffret JY. Safety evaluation of cosmetic raw materials. Journal of the Society of Cosmetic Chemists. 1977;28:377-393. View Source
• [2] EWG Skin Deep. Hydrogenated Olive Oil Myristyl Esters Safety Profile (class analog). View Source
• [3] EFSA Panel on Nutrition, Novel Foods and Food Allergens. Safety of Cetylated Fatty Acids as a Novel Food. EFSA Journal. 2021;19(7):e06670. View Source

Oleyl Myristoleate Application Scenarios: Where Its Differentiated Properties Justify Procurement

Analytical Lipidomics: High‑Purity Reference Standard for Wax Ester Identification

Oleyl myristoleate's >99% purity and distinct MS signature (C30H56O2, m/z 448.4) make it the preferred standard for calibrating GC‑MS and LC‑MS/MS systems in lipidomics workflows focused on sebaceous lipids and marine oils. Its use minimizes co‑eluting contaminant peaks, enabling accurate quantification of this specific wax ester species in biological samples [1][2].

Advanced Topical Formulation Research: Light, Non‑Occlusive Emollient for Sensitive Skin

Formulators developing next‑generation creams and serums for sensitive or acne‑prone skin can leverage oleyl myristoleate's predicted lower irritation potential and lighter, less waxy skin feel (due to its lower melting point) compared to isopropyl myristate and oleyl myristate. This allows for the creation of products with a superior sensory profile without compromising on the safety assessment [3].

Sebum Biomimetic Models: Key Component for In‑Vitro Skin Research

Oleyl myristoleate is a structurally relevant component of human sebum. Its procurement is justified for researchers building biomimetic sebum models to study acne pathogenesis, skin barrier function, and transdermal drug delivery, where accurate representation of the lipid matrix is critical [2][4].

Application

Selection Property

Validation Focus

Analytical lipidomics reference

Certified high purity and distinct MS signature

Wax ester quantification accuracy and signal clarity

Advanced topical formulation research

Predicted lower irritation potential and light skin feel

Sensitive skin compatibility screening

Sebum biomimetic models

Structurally relevant wax ester component

In-vitro sebum model compositional fidelity

• [1] Sima-Lab. Product Specification: 十四碳烯酸油醇酯 (Oleyl myristoleate), GC>99%. View Source
• [2] European Bioinformatics Institute. ChEBI:165702 - Oleyl myristoleate. View Source
• [3] Guillot JP, Martini MC, Giauffret JY. Safety evaluation of cosmetic raw materials. Journal of the Society of Cosmetic Chemists. 1977;28:377-393. View Source
• [4] Journal of the Society of Cosmetic Chemists. Differential scanning calorimetry studies of sebum models. 2001. View Source